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Compound of Interest

Compound Name: S 24795

Cat. No.: B1663712

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation of stock solutions of S 24795, a
partial agonist of the a7 nicotinic acetylcholine receptor (a7 nAChR). S 24795 is a valuable
research tool for studying aging-related memory disturbances and Alzheimer's disease.[1]
Proper preparation and storage of stock solutions are critical for ensuring the accuracy and
reproducibility of experimental results. This guide outlines the necessary materials, step-by-
step procedures, and storage conditions, and includes a summary of the compound's relevant
properties and its role in neuronal signaling pathways.

Introduction to S 24795

S 24795, with the chemical name 2-[2-(4-Bromophenyl)-2-oxoethyl]-1-methylpyridinium iodide,
is a partial agonist of the a7 nicotinic acetylcholine receptor (a7 nAChR). Research has
demonstrated its potential in improving mnemonic function in aged mice, making it a significant
compound for investigating age-related cognitive decline and neurodegenerative diseases like
Alzheimer's.[1] S 24795 has been shown to have more potent memory-enhancing effects than
memantine in animal models of Alzheimer's disease.[2] Its mechanism of action involves the
modulation of a7 nAChR and N-methyl-D-aspartate receptor (NMDAR) function, which can be
compromised by the presence of B-amyloid (AB) peptides.[3][4] Specifically, S 24795 can
facilitate the release of AB42 from a7nAChRs, thereby helping to normalize receptor function.[3]

[4]
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Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of S 24795 is essential for

its accurate handling and preparation.

Property Value

Reference

2-[2-(4-Bromophenyl)-2-

Chemical Name oxoethyl]-1-methylpyridinium

iodide
Molecular Formula C14H13BrINO [1]
Molecular Weight 418.07 g/mol [1]
CAS Number 304679-75-2 [1]
Appearance Off-white to light yellow solid [1]
Purity >98% (HPLC)

Solubility Data

The choice of solvent is critical for preparing a stable and effective stock solution.
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Maximum Maximum
Solvent Concentration  Concentration Notes Reference
(mg/mL) (mM)
Ultrasonic
assistance may
be needed. Use
DMSO 125 298.99 of newly opened, [1]
non-hygroscopic
DMSO is
recommended.
Gentle warming
Water 4.18 10 may be required

to fully dissolve

the compound.

Experimental Protocols

Materials and Equipment
e S 24795 powder

¢ Dimethyl sulfoxide (DMSOQO), anhydrous/newly opened
» Sterile, amber microcentrifuge tubes or vials

o Calibrated analytical balance

» \ortex mixer

o Ultrasonic bath (optional, for DMSO)

» Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 100 mM DMSO Stock Solution
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This protocol describes the preparation of a high-concentration stock solution in DMSO, which
is @ common solvent for in vitro studies.

o Safety First: Don appropriate PPE before handling the chemical.

» Weighing: Accurately weigh the desired amount of S 24795 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 100 mM solution, weigh out 41.81 mg.

e Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the S 24795 powder.

o Dissolution: Securely cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, use an ultrasonic bath for a few minutes to aid dissolution.[1]

 Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][5] Ensure the containers are sealed tightly to prevent
moisture absorption.[1]

Stock Solution Dilution Table for DMSO

The following table provides quick calculations for preparing various concentrations of S 24795
stock solutions in DMSO.

Desired
. Mass for 10 mL
Concentration Mass for 1 mL (mg) Mass for 5 mL (mg)
(mg)
(mM)
1 0.418 2.09 4.18
5 2.09 10.45 20.9
10 4.18 20.9 41.8
50 20.9 104.5 209
100 41.81 209.05 418.1
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Calculations are based on a molecular weight of 418.07 g/mol .

Visualization of Workflow and Signaling Pathway
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for S 24795 stock solution preparation.
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Simplified Signhaling Pathway of S 24795 in Alzheimer's
Disease Context
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Caption: S 24795 action on AB-impaired neuronal receptors.

Safety and Handling Precautions

S 24795 is intended for research use only.[1][2] Standard laboratory safety practices should be
followed. This includes wearing appropriate personal protective equipment (PPE) such as a lab
coat, safety glasses, and gloves. Avoid inhalation of the powder and contact with skin and
eyes. In case of contact, wash the affected area thoroughly with water. For detailed safety
information, refer to the product's Safety Data Sheet (SDS).

Conclusion

The accurate preparation of S 24795 stock solutions is fundamental to achieving reliable and
reproducible results in studies investigating its effects on neuronal function and its potential as
a therapeutic agent. By following the detailed protocols and storage recommendations outlined
in this document, researchers can ensure the integrity and stability of their S 24795 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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